N-(4-phenoxyphenyl)cyclopentanecarboxamide
Description
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, the reaction of 4-aminodiphenyl ester with acrylic, methacrylic, crotonic, and itaconic acids has been used to synthesize N-substituted β-alanines, which undergo ring closure to form derivatives of dihydropyrimidinedione and 4-carboxy-2-pyrrolidinone .Scientific Research Applications
Molecular Recognition and Catalysis
Oprea1_260786: has been investigated for its role in molecular recognition and catalysis. Researchers have successfully fabricated diverse N-heterocyclic carbene (NHC)-based cages using synthetic methodologies. These cages hold significant potential for applications in molecular recognition and catalytic processes .
Allocation and Distribution in Projects
- Project Scheduling and Control : Oprea1_260786 can assist in scheduling, monitoring, and controlling project activities .
Production and Facilities Planning
- Transportation and Warehousing : Decisions related to transportation, loading/unloading, warehouse location, and maintenance policies can benefit from quantitative insights .
Procurement and Bidding Decisions
- Bidding and Replacement Policies : Quantitative analysis can guide bidding decisions and replacement policies .
Marketing Strategies
- Customer Preferences : Understanding customer preferences (e.g., size, color, packaging) can enhance marketing strategies .
Fast Proton-Induced Fission of 238U
While not directly related to the compound’s name, it’s interesting to note that fast proton-induced fission of uranium-238 has been studied. Computational models, including Oprea1_260786 , have been used to describe fission processes and evaluate fission variables such as cross-sections, mass distributions, and prompt neutron emission .
properties
IUPAC Name |
N-(4-phenoxyphenyl)cyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO2/c20-18(14-6-4-5-7-14)19-15-10-12-17(13-11-15)21-16-8-2-1-3-9-16/h1-3,8-14H,4-7H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPFKSWCJYIRDGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-phenoxyphenyl)cyclopentanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-fluoro-4-(1-piperazinyl)phenyl]-1-butanone](/img/structure/B5729403.png)
![N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide](/img/structure/B5729406.png)
![methyl [3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetate](/img/structure/B5729418.png)
![3-[(2-chloro-6-fluorobenzyl)thio]-5-(2-furyl)-4-methyl-4H-1,2,4-triazole](/img/structure/B5729484.png)
![2-[(3-nitrobenzoyl)amino]benzamide](/img/structure/B5729494.png)
